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Get Quote

Core Chemical and Physical Data

The table below summarizes the key identified properties of 6-Isopropylindole (CAS 32996-24-0). Please

note that some values are predicted and should be verified experimentally.

Property Value Status / Notes

CAS Number 32996-24-0 -

Molecular Formula C₁₁H₁₃N -

Molecular Weight 159.23 g/mol -

Density 1.047 ± 0.06 g/cm³ Predicted [1]

Melting Point 36-40 °C Literature value [1] [2]

Boiling Point 281.3 ± 9.0 °C Predicted [1]

pKa 17.28 ± 0.30 Predicted [1]

Form Low-Melting Solid Appears as light orange to light red [1]

Storage Room temperature, dry, sealed [3] Alternatively, under inert gas at 2-8°C [4]
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Applications and Research Context

6-Isopropylindole serves primarily as a building block in synthetic organic chemistry, particularly for

constructing more complex, biologically active molecules [3].

Drug Discovery Scaffold: The indole nucleus is a "privileged scaffold" in medicinal chemistry due to

its presence in many natural products and drugs, and its ability to interact with diverse biological
targets [5] [6]. It is a key structure in developing treatments for conditions like Alzheimer's,

Parkinson's, cancer, and diabetes [5] [6].
Specific Applications:

Neuroscience and Psychiatry Research: It is used in synthesizing intermediates for
serotonin receptor ligands, contributing to potential antidepressants and anxiolytics [3].

Oncology Research: The compound is explored in designing kinase inhibitors for cancer
research, as the lipophilic isopropyl group may enhance cell membrane permeability [3].

Molecular Hybrids: Recent research focuses on creating hybrids, such as indole-pyrazole
hybrids, which show significant cytoprotective effects on human cells under oxidative stress,

a key factor in chronic diseases and drug development [7] [8].

Experimental Workflow for Indole-Based Hybrid
Synthesis

While a specific step-by-step protocol for 6-Isopropylindole is not provided, recent research into indole-

pyrazole hybrids offers insight into a generalizable experimental workflow. The following diagram illustrates

the key stages from synthesis to biological evaluation.
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Workflow Description:

Synthesis: The process often starts with gramine. The reaction involves heating gramine with a
substituted pyrazole in toluene for 9-20 hours. The dimethylamine group in gramine acts as a good

leaving group, facilitating the attachment of the new moiety [7] [8].
Purification & Characterization: The crude products are purified using techniques like column

chromatography. The structures are confirmed using spectroscopic methods (1H NMR, 13C NMR)
and, where possible, X-ray crystallography for unambiguous confirmation [7] [8].
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Computational Modeling (In silico): Early-stage assessment includes predicting physicochemical

parameters and estimating the compound's affinity for specific enzyme targets (e.g.,
myeloperoxidase, cyclooxygenase-2) via molecular docking studies [7] [8].

In Vitro Bioactivity Assay: The compounds are evaluated for biological effects. A common test is the
hemolysis and cytoprotection assay on human erythrocytes (red blood cells) to determine if the

compound damages cell membranes or protects them from oxidative stress [7] [8].

Research and Development Considerations

The Indole Scaffold is Versatile: The broad activity of indole derivatives stems from their ability to

serve as both hydrogen bond donors and acceptors, allowing them to interact effectively with various
enzymes and receptors [5] [6].

Molecular Hybridization is a Key Strategy: Combining the indole scaffold with other
pharmacophores, like pyrazole or imidazole, is a established strategy to enhance efficacy, selectivity,

and to create multi-targeting ligands [7] [6] [8].
Addressing Solubility: Many novel drug candidates suffer from poor solubility. Techniques like

forming Amorphous Solid Dispersions (ASDs) in polymeric matrices (e.g., PNIPA hydrogels) are
being actively researched to enhance solubility, dissolution rate, and bioavailability [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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